Cas no 2229380-66-7 (N-methyl-1-(pyrazin-2-yl)methylcyclopropan-1-amine)

N-methyl-1-(pyrazin-2-yl)methylcyclopropan-1-amine structure
2229380-66-7 structure
Product Name:N-methyl-1-(pyrazin-2-yl)methylcyclopropan-1-amine
CAS No:2229380-66-7
MF:C9H13N3
MW:163.219621419907
CID:5790206
PubChem ID:165863275
Update Time:2023-12-26

N-methyl-1-(pyrazin-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-[(pyrazin-2-yl)methyl]cyclopropan-1-amine
    • 2229380-66-7
    • EN300-1837231
    • N-methyl-1-(pyrazin-2-yl)methylcyclopropan-1-amine
    • Inchi: 1S/C9H13N3/c1-10-9(2-3-9)6-8-7-11-4-5-12-8/h4-5,7,10H,2-3,6H2,1H3
    • InChI Key: BVOXSCVWEZVBLL-UHFFFAOYSA-N
    • SMILES: N(C)C1(CC2C=NC=CN=2)CC1

Computed Properties

  • Exact Mass: 163.110947427g/mol
  • Monoisotopic Mass: 163.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 37.8Ų

N-methyl-1-(pyrazin-2-yl)methylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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